Cas no 1493178-11-2 (Octane, 5-(chloromethyl)-2,5-dimethyl-)

• Product Name: Octane, 5-(chloromethyl)-2,5-dimethyl-
• CAS No: 1493178-11-2
• MF: C₁₁H₂₃Cl
• MW: 190.75
• CID: 5095814
• Update Time: 2025-11-02

Octane, 5-(chloromethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octane, 5-(chloromethyl)-2,5-dimethyl-
• 5-(Chloromethyl)-2,5-dimethyloctane

• Inchi： 1S/C11H23Cl/c1-5-7-11(4,9-12)8-6-10(2)3/h10H,5-9H2,1-4H3
• InChI Key： PLGKQGWUTVDQPD-UHFFFAOYSA-N
• SMILES： CC(C)CCC(CCl)(C)CCC

Additional information on Octane, 5-(chloromethyl)-2,5-dimethyl-

Recent Advances in the Study of 1493178-11-2 and Octane, 5-(chloromethyl)-2,5-dimethyl-: A Comprehensive Research Brief

The chemical compound 1493178-11-2 and its derivative, Octane, 5-(chloromethyl)-2,5-dimethyl-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential industrial applications.

Recent studies have highlighted the unique structural features of 1493178-11-2, which make it a promising candidate for further investigation. The compound's molecular framework allows for versatile modifications, enabling researchers to explore its utility in various pharmacological contexts. Octane, 5-(chloromethyl)-2,5-dimethyl-, a derivative of 1493178-11-2, has been particularly noted for its reactivity and potential as an intermediate in organic synthesis. Its chloromethyl group offers a reactive site that can be further functionalized, making it valuable for the development of new chemical entities.

In terms of biological activity, preliminary studies suggest that 1493178-11-2 exhibits moderate inhibitory effects on certain enzymatic pathways. This has sparked interest in its potential as a lead compound for the development of enzyme inhibitors. Researchers have employed computational modeling and in vitro assays to elucidate its mechanism of action, with promising results indicating its specificity and potency. Octane, 5-(chloromethyl)-2,5-dimethyl-, on the other hand, has been explored for its role in the synthesis of bioactive molecules, including antimicrobial and anti-inflammatory agents.

The synthesis and characterization of these compounds have been a focal point of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm their structures and purity. Additionally, synthetic routes have been optimized to improve yield and scalability, addressing some of the challenges associated with their production. These advancements are critical for ensuring the reproducibility and feasibility of future studies involving these compounds.

Looking ahead, the potential applications of 1493178-11-2 and Octane, 5-(chloromethyl)-2,5-dimethyl- extend beyond pharmaceuticals. Their utility in material science, particularly in the development of novel polymers and coatings, is an area of growing interest. Furthermore, their role in agrochemical research, such as in the design of new pesticides, is being explored. The versatility of these compounds underscores their importance in both academic and industrial settings.

In conclusion, the recent research on 1493178-11-2 and Octane, 5-(chloromethyl)-2,5-dimethyl- highlights their significant potential in various scientific and industrial domains. Continued investigation into their properties and applications is warranted, with a focus on optimizing their synthesis and exploring their biological activities. This research brief serves as a foundation for future studies, providing a snapshot of the current state of knowledge and identifying key areas for further exploration.